Cas no 71035-02-4 (1-Octacosanoyl glyceride)

• Product Name: 1-Octacosanoyl glyceride
• CAS No: 71035-02-4
• Molecular Formula: C₃₁H₆₂O₄
• Molecular Weight: 498.82158
• CID: 976018
• PubChem ID: 317842

1-Octacosanoyl glyceride Properties

Names and Identifiers

• 2,3-dihydroxypropyl octacosanoate
• octacosanoic acid, 2,3-dihydroxypropyl ester
• Montanic acid .alpha.-monoglyceride
• AKOS040760898
• BQMPZRKQANYIQU-UHFFFAOYSA-N
• 1-Octacosanoyl glyceride
• CS-0138788
• FT-0776422
• Glyceryl montanate
• DTXSID20312238
• NSC251697
• HY-N7909
• NSC-251697
• 71035-02-4
• Glycerol monomontanate
• SCHEMBL2493256
• DA-65606

• InChIKey： BQMPZRKQANYIQU-UHFFFAOYSA-N
• Inchi： InChI=1S/C31H62O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-31(34)35-29-30(33)28-32/h30,32-33H,2-29H2,1H3
• SMILES： CCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)OCC(CO)O

Computed Properties

• Exact Mass: 498.46506
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 30
• Monoisotopic Mass: 498.46481045 g/mol
• Heavy Atom Count: 35
• Complexity: 413
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 12.8
• Topological Polar Surface Area: 66.8Ų
• Molecular Weight: 498.8

Experimental Properties

• PSA: 66.76
• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1-monoacylglycerols